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Compound of Interest

Compound Name: WS5

Cat. No.: B8803407 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

sensory agents is a critical step in formulation. This guide provides an in-depth, side-by-side

comparison of two popular synthetic cooling agents: WS-5 and WS-3. The information

presented herein is supported by available experimental data to facilitate informed decision-

making.

This comparison guide delves into the key characteristics of WS-5 and WS-3, from their

chemical properties and mechanism of action to their sensory profiles and stability. The

objective is to offer a clear, data-driven overview for formulation experts.

Quantitative Data Summary
The following table summarizes the key quantitative and qualitative parameters of WS-5 and

WS-3 based on available data.
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Feature WS-5 WS-3

Chemical Name

N-((Ethoxycarbonyl)methyl)-p-

menthane-3-carboxamide[1][2]

[3][4][5][6]

N-Ethyl-p-menthane-3-

carboxamide[7][8][9][10][11]

CAS Number 68489-14-5[1][5][6] 39711-79-0[7][11][12]

Molecular Formula C15H27NO3[2][3][6] C13H25NO[9][10][11]

Molecular Weight 269.38 g/mol [2] 211.34 g/mol [10][11]

TRPM8 Activation (EC50) 26 ± 7 µM[13] 3.7 µM[8][14]

Cooling Intensity

Described as one of the

strongest cooling agents,

approximately 2.5 times the

cooling intensity of WS-3.[15]

Strong cooling sensation, but

less potent than WS-5.[15]

Flavor Profile

Virtually odorless and

tasteless, providing a clean

cooling sensation.[16]

Slight minty or camphor-like

note.[12]

Onset of Cooling
Slower onset compared to WS-

3.

Rapid, immediate cooling

sensation.

Duration of Cooling Long-lasting cooling effect.
Shorter duration compared to

WS-5.

Location of Sensation
Primarily at the roof of the

mouth and back of the tongue.

Primarily at the roof of the

mouth, the back of the mouth,

and the back of the tongue.

Solubility
Practically insoluble in water;

soluble in ethanol.[3]

Almost insoluble in water;

soluble in alcohol.[12]

Heat Stability
Stable at high temperatures

(up to 180-200°C).[15]

Less stable than WS-5 at high

temperatures; degrades above

150°C.[15]
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The evaluation of cooling agents like WS-5 and WS-3 typically involves both in vitro receptor

assays and human sensory panel testing.

TRPM8 Receptor Activation Assay
A common in vitro method to quantify the potency of a cooling agent is to measure its activation

of the TRPM8 receptor, a key cold and menthol sensor.[17]

Objective: To determine the half-maximal effective concentration (EC50) of the cooling agent

for TRPM8 activation.

Methodology:

Cell Culture and Transfection: Human Embryonic Kidney (HEK293) cells are cultured and

transiently transfected with a plasmid encoding for the human TRPM8 channel.

Calcium Imaging: The transfected cells are loaded with a calcium-sensitive fluorescent dye

(e.g., Fura-2 AM).

Compound Application: The cooling agents (WS-5 or WS-3) are dissolved in an appropriate

solvent and then diluted to various concentrations in a physiological buffer solution. These

solutions are then applied to the cells.

Data Acquisition: Changes in intracellular calcium concentration upon application of the

cooling agent are measured using a fluorescence microscope or a plate reader.

Data Analysis: The fluorescence intensity data is normalized and plotted against the

compound concentration. The EC50 value is calculated by fitting the dose-response curve

with a sigmoidal function.

Sensory Panel Evaluation of Cooling Intensity and
Duration
Human sensory panels are essential for evaluating the perceptual characteristics of cooling

agents.
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Objective: To assess and compare the perceived cooling intensity, onset, and duration of WS-5

and WS-3.

Methodology:

Panelist Selection and Training: A panel of trained sensory assessors (typically 10-15

individuals) is selected.[18] Panelists are trained to identify and rate the intensity of oral

cooling sensations on a standardized scale (e.g., a 15-point line scale).[19]

Sample Preparation: Solutions of WS-5 and WS-3 are prepared at various concentrations in

a neutral-tasting base (e.g., water, sweetened water, or a specific product base). Samples

are coded with random three-digit numbers to blind the panelists.[20]

Evaluation Procedure:

Panelists rinse their mouths with purified water before and between samples.

A defined volume of the test sample is held in the mouth for a specific duration (e.g., 30

seconds) and then expectorated.

Panelists rate the perceived cooling intensity at predefined time intervals (e.g., 0, 1, 2, 5,

10, 15, 20, 30 minutes) using the standardized scale.

The time of onset of the cooling sensation is also recorded.

Data Analysis: The mean intensity ratings at each time point are calculated for each cooling

agent. The data is analyzed statistically (e.g., using ANOVA) to determine significant

differences in cooling intensity, onset, and duration between WS-5 and WS-3.

Visualizing the Science
To better illustrate the concepts discussed, the following diagrams have been generated using

Graphviz (DOT language).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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